![molecular formula C16H20FN3O2 B5677973 2-(dimethylamino)-2-(3-fluorophenyl)-N-methyl-N-[(5-methyl-3-isoxazolyl)methyl]acetamide](/img/structure/B5677973.png)
2-(dimethylamino)-2-(3-fluorophenyl)-N-methyl-N-[(5-methyl-3-isoxazolyl)methyl]acetamide
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Overview
Description
Synthesis Analysis
While specific synthesis details for "2-(dimethylamino)-2-(3-fluorophenyl)-N-methyl-N-[(5-methyl-3-isoxazolyl)methyl]acetamide" are not readily available, related compounds have been synthesized through multi-step processes involving reactions like acetylation, ethylation, and condensation. Improvements in synthesis techniques have also been explored, such as one-pot procedures for reduction and acetylation, and using more convenient and cost-effective reagents for ethylation steps Gong Fenga, 2007.
Molecular Structure Analysis
Molecular structure determination, often through techniques like X-ray crystallography, NMR, IR, and Mass spectroscopy, is crucial for confirming the chemical structure of synthesized compounds. For example, the crystal structure of N-[(dimethylamino)methylidene]-4-[1-(4-nitrophenyl)-1H-tetrazol-5-yl]benzenesulfonamide was determined by X-ray crystallography, providing insights into its molecular geometry and intermolecular interactions B. Al-Hourani et al., 2016.
Chemical Reactions and Properties
The chemical reactivity of compounds like "this compound" can be diverse. For example, silylation reactions involving similar compounds have been studied, showing the formation of silaheterocyclic compounds and their subsequent hydrolysis to form silanols N. Lazareva et al., 2017. These reactions highlight the potential for such compounds to participate in a variety of chemical transformations.
Physical Properties Analysis
The physical properties of a compound, including its crystalline structure, solubility, melting point, and others, are influenced by its molecular structure. For instance, the crystalline structure of related compounds has been characterized, providing insights into their stability and potential applications B. Al-Hourani et al., 2016.
properties
IUPAC Name |
2-(dimethylamino)-2-(3-fluorophenyl)-N-methyl-N-[(5-methyl-1,2-oxazol-3-yl)methyl]acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H20FN3O2/c1-11-8-14(18-22-11)10-20(4)16(21)15(19(2)3)12-6-5-7-13(17)9-12/h5-9,15H,10H2,1-4H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MFZYYBPVAQQCDL-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=NO1)CN(C)C(=O)C(C2=CC(=CC=C2)F)N(C)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H20FN3O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
305.35 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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